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Compound of Interest

Compound Name: Velagliflozin

Cat. No.: B1683480

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthetic pathway of Velagliflozin, a selective sodium-glucose cotransporter 2 (SGLT2)
inhibitor. The information presented herein is intended for a technical audience in the fields of
medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Velagliflozin is a C-glucoside derivative with a distinct chemical architecture that facilitates its
selective inhibition of the SGLT2 protein.

Chemical Name: 2-[(4-cyclopropylphenyl)methyl]-4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-yl]benzonitrile[1]

Molecular Formula: C23H2sNOs[2]
Molecular Weight: 395.45 g/mol

The structure of Velagliflozin is characterized by a central benzonitrile core substituted with a
4-cyclopropylbenzyl group at the 2-position and a 3-D-glucopyranosyl moiety at the 4-position.
The stereochemistry of the glucose unit is crucial for its biological activity.
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Identifier Value

2-[(4-cyclopropylphenyl)methyl]-4-
IUPAC Name [(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-yl]benzonitrile[1]

C1CC1c2ccc(cc2)Cc3c(cec(c3)CH#N)[C@H]4--
INVALID-LINK--CO)O)O">C@@HO

SMILES

INChl=1S/C23H25NO5/c24-11-17-8-7-16(23-
22(28)21(27)20(26)19(12-25)29-23)10-18(17)9-
InChl 13-1-3-14(4-2-13)15-5-6-15/h1-4,7-8,10,15,19-
23,25-28H,5-
6,9,12H2/t19-,20-,21+,22- 23+/m1/s1

CAS Number 946525-65-1[2]

Synthetic Pathway

The synthesis of Velagliflozin has been described in patent literature, notably in patent
US7776830B2. The overall strategy involves the preparation of a key aglycone intermediate
followed by a stereoselective glycosylation reaction and subsequent deprotection. An overview
of a potential synthetic route is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Synthesis of Velagliflozin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683480#velagliflozin-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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